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Compound of Interest

Compound Name: tert-Butyl 2-bromopropanoate

Cat. No.: B051003

An In-depth Technical Guide to tert-Butyl 2-bromopropanoate and Its Isomers

This guide provides a comprehensive overview of tert-butyl 2-bromopropanoate, including its
structural formula, isomers, physicochemical properties, and a detailed experimental protocol
for its synthesis. This document is intended for researchers, scientists, and professionals in the
field of drug development and organic synthesis.

Structural Formula and Isomers

tert-Butyl 2-bromopropanoate is an ester with the chemical formula C7H13BrO2.[1] Its
structure contains a chiral center at the second carbon atom, leading to the existence of two
enantiomers: (R)-tert-butyl 2-bromopropanoate and (S)-tert-butyl 2-bromopropanoate. A
significant positional isomer is tert-butyl 3-bromopropanoate, where the bromine atom is
located on the third carbon atom.

tert-Butyl 2-bromopropanoate

The IUPAC name for this compound is tert-butyl 2-bromopropanoate.[1] It is also commonly
referred to as 2-bromopropionic acid tert-butyl ester.[2][3]
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Caption: Structural formula of tert-butyl 2-bromopropanoate.

Stereoisomers

Due to the chiral center at the C2 position, tert-butyl 2-bromopropanoate exists as a pair of
enantiomers.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b051003?utm_src=pdf-body-img
https://www.benchchem.com/product/b051003?utm_src=pdf-body
https://www.benchchem.com/product/b051003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(R)-tert-Butyl 2-bromopropanoate (S)-tert-Butyl 2-bromopropanoate
CHs CHs
C C
il 1

¥ \/

H Br COOC(CHs3)s3 H Br COOC(CHs3)s3

Click to download full resolution via product page

Caption: Enantiomers of tert-butyl 2-bromopropanoate.

Positional Isomer: tert-Butyl 3-bromopropanoate

A key positional isomer is tert-butyl 3-bromopropanoate, where the bromine atom is attached to
the carbon atom further from the carbonyl group.[4] Its IUPAC name is tert-butyl 3-
bromopropanoate.[4]
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Caption: Structural formula of tert-butyl 3-bromopropanoate.

Physicochemical and Spectroscopic Data

The properties of tert-butyl 2-bromopropanoate and its positional isomer are summarized
below.

Physical and Chemical Properties
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tert-Butyl 2- tert-Butyl 3-
Property

bromopropanoate bromopropanoate
CAS Number 39149-80-9[1] 55666-43-8[4]

Molecular Formula

C7H13BrO2[1]

C7H13BrO2z[4]

Molecular Weight 209.08 g/mol [1] 209.08 g/mol [4]
Boiling Point 170.2 °C at 760 mmHg[5] 30 °C at 0.2 mmHg
Density 1.297 g/cm3[5] 1.253 g/mL at 25 °C
Refractive Index 1.457[5] n20/D 1.4470

Flash Point 63.3 °C[5] 92 °C (closed cup)

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of these compounds.

Data Type

tert-Butyl 2-bromopropanoate

1H NMR (CDCls, )

4.31 (1H, q, J=7.1Hz), 1.81 (3H, d, J=7.1Hz),

1.52 (9H, s)[2]

13C NMR

Spectra available[6][7]

Mass Spectrometry (GC-MS)

Spectra available[6]

Infrared (IR)

Spectra available[6]

Raman

Spectra available[6]

Experimental Protocol: Synthesis of tert-Butyl 2-
bromopropanoate

The following protocol describes the synthesis of tert-butyl 2-bromopropanoate from 2-

bromopropionic acid and isobutene.[2]

Materials and Reagents
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e 2-Bromopropionic acid (3.5 mL, 38.9 mmol)
e |sobutene (2.4 g, 42.8 mmol)

e Dioxane (6 mL)

o Concentrated sulfuric acid (250 pL)

e Dichloromethane (50 mL)

e 20% Potassium carbonate solution (50 mL)
o Water (50 mL)

e Anhydrous magnesium sulfate

Procedure

o Condense isobutene (2.4 g) into a pressurized reaction flask at -15 °C.[2]

e Add dioxane (6 mL) and 2-bromopropionic acid (3.5 mL) to the flask and stir the mixture for 5
minutes.[2]

e Slowly warm the mixture to -10 °C and add concentrated sulfuric acid (250 pL) dropwise.[2]
o Seal the reaction vial and stir the mixture at room temperature overnight.[2]

 After the reaction is complete, carefully open the vial and pour the contents into
dichloromethane (50 mL).[2]

e Wash the organic phase sequentially with 20% potassium carbonate solution (50 mL) and
water (50 mL).[2]

e Dry the organic phase over anhydrous magnesium sulfate.[2]

o Concentrate the solution under reduced pressure to yield the product, tert-butyl 2-
bromopropionate.[2]

Yield: 2.17 g (27%)[2]
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Synthesis Workflow

The synthesis process involves the acid-catalyzed esterification of 2-bromopropionic acid with
isobutene.
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Caption: Experimental workflow for the synthesis of tert-butyl 2-bromopropanoate.
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Applications

tert-Butyl 2-bromopropanoate serves as a valuable reactant in organic synthesis. For
instance, it is used in the synthesis of 3-(1-Aryl-1H-indol-5-yl)propanoic acids, which act as
inhibitors for cytosolic phospholipase A2a.[2] Similarly, tert-butyl 3-bromopropionate is utilized
in the synthesis of various complex molecules, including cholesteryl derivatives and
fucopyranosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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